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Compound of Interest

Compound Name: o-Tolidine

Cat. No.: B045760

Introduction

o-Tolidine, chemically known as 3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diamine (CAS No. 119-93-7),
is an aromatic diamine that has historically served as a crucial intermediate in the synthesis of
a wide range of dyes and pigments.[1] Its molecular structure, featuring two primary amine
groups on a biphenyl backbone, allows for the creation of complex and stable chromophores,
resulting in vibrant and durable colors.[1] Primarily used in the production of azo dyes, o-
Tolidine-based colorants have found extensive applications in the textile, leather, paper, and
ink industries.[1][2][3]

However, it is imperative to note that o-Tolidine is classified as a hazardous substance and a
suspected human carcinogen (IARC Group 2B).[1] Consequently, its use has declined in many
regions, and strict safety protocols are mandatory when handling this compound. These notes
are intended for research and industrial professionals well-versed in chemical safety
procedures.

Physicochemical Properties of o-Tolidine

A summary of the key physical and chemical properties of o-Tolidine is presented below.
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Property Value Reference
Chemical Formula Ci14H16N:2 [1]
Molecular Weight 212.29 g/mol [1]

Light brown powder or
Appearance ) ) [1114]
crystalline solid

Melting Point 128-131 °C [1]

Boiling Point ~300.5 °C [1]

- Limited in water; soluble in
Solubility . . [1]
alcohol, ether, and dilute acids

Core Synthesis Chemistry: From o-Tolidine to Azo
Dyes

The synthesis of azo dyes from o-Tolidine is a two-step process involving tetrazotization
followed by an azo coupling reaction.[5]

» Tetrazotization: This initial step converts the two primary aromatic amine groups of o-
Tolidine into highly reactive diazonium salts. The reaction is typically carried out in an acidic
medium (e.g., hydrochloric acid) with sodium nitrite at low temperatures (0-5 °C) to ensure
the stability of the resulting tetrazonium salt.

e Azo Coupling: The tetrazonium salt then acts as an electrophile and reacts with a coupling
component.[6] Coupling components are electron-rich aromatic compounds, such as
phenols, naphthols, or aromatic amines.[5] The selection of the coupling component is
critical as it determines the final color and properties of the dye. By coupling at both
diazonium groups, large, conjugated systems are formed, which are responsible for the
intense color of the resulting dye.

General Workflow for o-Tolidine Dye Synthesis
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Step 1: Tetrazotization
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Step 3: Isolation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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